Cas no 876462-32-7 ((2Z)-3-({4-[(E)-Phenyldiazenyl]phenoxy}acetyl)-2-(phenylimino)-1,3-thiazolidin-4-one)

• Product Name: (2Z)-3-({4-[(E)-Phenyldiazenyl]phenoxy}acetyl)-2-(phenylimino)-1,3-thiazolidin-4-one
• CAS No: 876462-32-7
• MF: C₂₃H₁₈N₄O₃S
• MW: 430.479023456573
• CID: 2810433
• PubChem ID: 71405674
• Update Time: 2025-04-21

(2Z)-3-({4-[(E)-Phenyldiazenyl]phenoxy}acetyl)-2-(phenylimino)-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• DTXSID50826313
• 876462-32-7
• (2Z)-3-({4-[(E)-Phenyldiazenyl]phenoxy}acetyl)-2-(phenylimino)-1,3-thiazolidin-4-one

• Inchi： 1S/C23H18N4O3S/c28-21(27-22(29)16-31-23(27)24-17-7-3-1-4-8-17)15-30-20-13-11-19(12-14-20)26-25-18-9-5-2-6-10-18/h1-14H,15-16H2/b24-23-,26-25+
• InChI Key： YPELMKWFGRYKRC-HXEHWPEMSA-N
• SMILES： S1/C(=N\C2C=CC=CC=2)/N(C(COC2C=CC(=CC=2)/N=N/C2C=CC=CC=2)=O)C(C1)=O

Computed Properties

• Exact Mass: 430.10996162Da
• Monoisotopic Mass: 430.10996162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 109Ų